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Compound of Interest

Compound Name: 5-bromo-2-(piperidin-1-yl)aniline

Cat. No.: B3072751 Get Quote

Essential Safety and Handling Guide for 5-bromo-2-
(piperidin-1-yl)aniline
Disclaimer: No specific Safety Data Sheet (SDS) for 5-bromo-2-(piperidin-1-yl)aniline was

located. The following guidance is based on the safety data of structurally similar compounds,

including 5-Bromo-2-methylaniline, 5-Bromo-2-fluoroaniline, and other brominated anilines. It is

imperative to handle this compound with caution and to conduct a thorough risk assessment

before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 5-bromo-2-(piperidin-1-
yl)aniline in a laboratory setting.

Hazard Identification and Classification
Based on analogous compounds, 5-bromo-2-(piperidin-1-yl)aniline is anticipated to be

hazardous. The primary routes of exposure are inhalation, skin contact, and ingestion.
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Hazard Classification Category Precautionary Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.[1][2]

Acute Dermal Toxicity Category 4 Harmful in contact with skin.[1]

Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following equipment

should be worn at all times when handling this compound.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

mandatory. A face shield

should be worn over the

goggles, especially when there

is a risk of splashing or when

handling larger quantities.[4]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use.

Contaminated gloves should

be disposed of immediately

following proper procedures.[5]

Lab Coat

A flame-resistant lab coat

should be worn and kept

buttoned to provide maximum

skin coverage.

Respiratory Protection NIOSH-Approved Respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates if working

outside a certified chemical

fume hood or if aerosolization

is possible.[1][5]

Footwear Closed-Toe Shoes

Shoes that fully cover the feet

are required to protect against

spills.

Step-by-Step Handling Protocol
Adherence to a strict protocol is essential for the safe handling of 5-bromo-2-(piperidin-1-
yl)aniline.
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1. Preparation and Engineering Controls:

Ensure that a calibrated chemical fume hood is used for all manipulations of the compound.

Verify that an eyewash station and safety shower are readily accessible and in good working

order.[1]

Prepare all necessary equipment and reagents before handling the compound to minimize

time and movement.

2. Weighing and Transfer:

Handle the solid compound in a fume hood to avoid inhalation of any dust.

Use a spatula for transfers and avoid creating dust.

If making a solution, add the solid to the solvent slowly to prevent splashing.

3. During the Experiment:

Keep the container with the compound tightly closed when not in use.[3]

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling, even if gloves were worn.[1][3]

4. In Case of a Spill:

Evacuate the immediate area.

If safe to do so, contain the spill using an absorbent material suitable for chemical spills.

Place the contaminated material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area thoroughly.

5. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][3]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1][2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][5]

Disposal Plan
Proper disposal of 5-bromo-2-(piperidin-1-yl)aniline and its containers is crucial to prevent

environmental contamination.

Waste Collection: All waste containing this compound, including unused material,

contaminated absorbents, and disposable PPE, must be collected in a designated, labeled,

and sealed hazardous waste container.

Waste Segregation: Halogenated organic waste should be segregated from other waste

streams.

Disposal Method: Dispose of the hazardous waste through a licensed and approved waste

disposal facility.[1][3] Do not pour down the drain or discard in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for safely handling 5-bromo-2-(piperidin-
1-yl)aniline.
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Caption: Workflow for Safe Handling of 5-bromo-2-(piperidin-1-yl)aniline.
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The following table summarizes some of the physical and chemical properties of a similar

compound, 5-Bromo-2-methylaniline. This data is for reference and may not be identical for 5-
bromo-2-(piperidin-1-yl)aniline.

Property Value

Molecular Formula C7H8BrN

Molecular Weight 186.05

Appearance Amber

Flash Point 110 °C / 230 °F[3]

Specific Gravity 1.490[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3072751?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3072751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

